TMRM

• Molecular Formula: C25H25N2O3+
• Molecular Weight: 401.5 g/mol
• InChI: InChI=1S/C25H25N2O3/c1-26(2)16-10-12-20-22(14-16)30-23-15-17(27(3)4)11-13-21(23)24(20)18-8-6-7-9-19(18)25(28)29-5/h6-15H,1-5H3/q+1
• InChIKey: WAWRKBQQBUDAMY-UHFFFAOYSA-N

TMRM Probe Technical Baseline

Tetramethylrhodamine methyl ester (TMRM, CAS 115532-50-8) is a cell-permeant, lipophilic cationic fluorophore of the rhodamine ester family that accumulates in the mitochondrial matrix in direct proportion to the mitochondrial membrane potential (ΔΨm) according to the Nernst equation [1]. With excitation/emission maxima of 548/573 nm, TMRM emits in the orange-red spectrum and is used primarily in live-cell fluorescence microscopy, flow cytometry, and plate-reader assays for quantitative and semi-quantitative ΔΨm assessment . TMRM is chemically distinguished from its closest structural analog, TMRE (tetramethylrhodamine ethyl ester), solely by the substitution of a methyl ester for an ethyl ester on the rhodamine scaffold . Unlike MitoTracker dyes, TMRM lacks a reactive chloromethyl moiety and therefore does not form covalent adducts with mitochondrial thiols, rendering its accumulation fully reversible and ΔΨm-dependent .

Assay Format

Live-cell fluorescence microscopy, flow cytometry, plate-reader assays

Probe Action

Reversible, ΔΨm-dependent accumulation via Nernstian partitioning

Key Differentiator

Reported lowest mitochondrial binding and ETC inhibition in rhodamine class

• [1] Gerencser, A. A., Chinopoulos, C., Birket, M. J., Jastroch, M., Vitelli, C., Nicholls, D. G., & Brand, M. D. (2012). Quantitative measurement of mitochondrial membrane potential in cultured cells: calcium-induced de- and hyperpolarization of neuronal mitochondria. The Journal of Physiology, 590(12), 2845–2871. DOI: 10.1113/jphysiol.2012.228387 View Source

TMRM vs. Other Mitochondrial Dyes

Although TMRM, TMRE, JC-1, Rhodamine 123 (R123), and MitoTracker dyes all respond to mitochondrial membrane potential, they differ profoundly in mitochondrial binding affinity, respiratory chain inhibition, equilibration kinetics, ΔΨm sensitivity, and reversibility of staining [1]. TMRM exhibits the lowest mitochondrial binding and electron transport chain (ETC) inhibition among rhodamine-based probes—substantially lower than both TMRE and R123 [2]. In 3D live-cell imaging, TMRM demonstrates superior signal stability across repetitive acquisitions compared to JC-1 and CMXRos, which suffer from 1.5–2-fold inter-cell signal variation and higher photobleaching rates [3]. MitoTracker dyes, by contrast, form covalent thiol adducts that prevent their release upon ΔΨm depolarization, rendering them unsuitable for dynamic ΔΨm measurements . These differences mean that selecting a probe based solely on spectral compatibility or availability—without accounting for binding, toxicity, kinetics, and reversibility—can produce quantitatively divergent or even non-comparable mitochondrial morphofunctional data [4].

TMRM: low binding, reversible

TMRE: higher membrane binding may shift ΔΨm quantification, requiring complex corrections.

TMRM: rapid equilibration, single emission

JC-1: ratiometric dual-emission; slower kinetics and higher inter-cell signal variation reported.

TMRM: fully reversible accumulation

MitoTracker dyes: covalent thiol adducts prevent release upon depolarization, unsuitable for dynamic ΔΨm.

• [1] Perry, S. W., Norman, J. P., Barbieri, J., Brown, E. B., & Gelbard, H. A. (2011). Mitochondrial membrane potential probes and the proton gradient: a practical usage guide. BioTechniques, 50(2), 98–115. DOI: 10.2144/000113610. Table 1 comparative summary. View Source
• [2] Scaduto, R. C., & Grotyohann, L. W. (1999). Measurement of mitochondrial membrane potential using fluorescent rhodamine derivatives. Biophysical Journal, 76(1), 469–477. DOI: 10.1016/S0006-3495(99)77214-0 View Source
• [3] Ahmadian, S., Lindsey, P. J., Smeets, H. J. M., van Tienen, F. H. J., & Zandvoort, M. J. V. A. M. J. (2024). Spinning Disk Confocal Microscopy for Optimized and Quantified Live Imaging of 3D Mitochondrial Network. International Journal of Molecular Sciences, 25(9), 4819. DOI: 10.3390/ijms25094819 View Source
• [4] van der Stel, W., Chatzinikolaou, P., Raaijmakers, A., Vogels, L., Russel, F. G. M., Smeitink, J. A. M., Renkema, G. H., & Smeets, H. J. M. (2023). Performance of TMRM and Mitotrackers in mitochondrial morphofunctional analysis of primary human skin fibroblasts. Biochimica et Biophysica Acta (BBA) – Bioenergetics, 1864(4), 148996. DOI: 10.1016/j.bbabio.2023.148996 View Source

TMRM Head-to-Head Evidence

Lowest Respiratory Chain Inhibition

In a direct comparative study using isolated rat heart mitochondria, TMRM produced the lowest inhibition of mitochondrial respiration among the three rhodamine probes tested. The rank order of respiratory inhibition was TMRE > R123 > TMRM. Critically, at low concentrations, TMRM did not suppress respiration at all, whereas both TMRE and R123 caused measurable inhibition [1].

Lowest Respiratory Chain Inhibition

Head-to-head

TMRM showed lowest inhibition; at low concentrations, no detectable respiratory suppression. Rank: TMRE > R123 > TMRM.

Supports minimal ETC interference during prolonged ΔΨm assays.

Isolated rat heart mitochondria; TMRM at low nM did not suppress respiration.

Evidence Dimension	Mitochondrial respiratory control inhibition (isolated rat heart mitochondria)
Target Compound Data	TMRM: lowest inhibition; at low concentrations, no detectable respiratory suppression
Comparator Or Baseline	TMRE: greatest inhibition; R123: intermediate inhibition (TMRE > R123 > TMRM)
Quantified Difference	Qualitatively ranked; TMRM ≤ lowest measurable inhibition vs. quantifiable inhibition for TMRE and R123
Conditions	Isolated rat heart mitochondria; all three dyes suppressed respiratory control to some extent; TMRM at low concentration showed no suppression

Why This Matters

For experiments requiring prolonged dye incubation or in tissues sensitive to metabolic perturbation, TMRM's minimal ETC interference reduces the risk of artifactually altering the very parameter (ΔΨm) being measured.

• [1] Scaduto, R. C., & Grotyohann, L. W. (1999). Measurement of mitochondrial membrane potential using fluorescent rhodamine derivatives. Biophysical Journal, 76(1), 469–477. DOI: 10.1016/S0006-3495(99)77214-0 View Source

Lowest Mitochondrial Membrane Binding

In the same Scaduto & Grotyohann (1999) study, mitochondrial membrane binding affinity was measured for all three rhodamine dyes. The degree of binding followed the order TMRE > R123 > TMRM. Because all three dyes bound to both inner and outer aspects of the inner mitochondrial membrane and were accumulated in excess of Nernst equation predictions, lower binding makes TMRM the probe whose distribution most closely approximates ideal Nernstian behavior [1]. A separate vendor source confirms TMRM exhibits the lowest mitochondrial binding of any dye in this class [2].

Lowest Mitochondrial Membrane Binding

Head-to-head

Binding affinity rank: TMRE > R123 > TMRM. TMRM distribution most closely approximates Nernstian behavior.

Enables more faithful ΔΨm reporting with reduced binding-correction complexity.

Temperature-dependent binding to inner mitochondrial membrane; internal/external partition coefficients measured.

Evidence Dimension	Mitochondrial inner membrane binding affinity
Target Compound Data	TMRM: lowest membrane binding among rhodamine probes tested
Comparator Or Baseline	TMRE: highest binding; R123: intermediate binding (TMRE > R123 > TMRM)
Quantified Difference	Rank order; binding was temperature-dependent; internal and external partition coefficients were determined to correct binding in ΔΨ calculations
Conditions	Isolated rat heart mitochondria; temperature-dependent binding to inner and outer aspects of the inner mitochondrial membrane

Why This Matters

Lower membrane binding means TMRM fluorescence more faithfully reports ΔΨm via the Nernst equation, reducing the need for complex binding corrections and improving quantitative accuracy in absolute millivolt calibrations.

• [1] Scaduto, R. C., & Grotyohann, L. W. (1999). Measurement of mitochondrial membrane potential using fluorescent rhodamine derivatives. Biophysical Journal, 76(1), 469–477. DOI: 10.1016/S0006-3495(99)77214-0 View Source
• [2] Perry, S. W., Norman, J. P., Barbieri, J., Brown, E. B., & Gelbard, H. A. (2011). Mitochondrial membrane potential probes and the proton gradient: a practical usage guide. BioTechniques, 50(2), 98–115. Table 1: TMRM – lowest mitochondrial binding and ETC inhibition makes TMRM preferred for many studies. View Source

Highest Sensitivity to FCCP-Induced Depolarization

A 2023 comparative study in primary human skin fibroblasts tested TMRM against four MitoTracker variants (CMXRos, CMH2Xros, MitoTracker Green FM, and MitoTracker Deep Red FM) for FCCP-induced ΔΨ depolarization sensitivity. The mitochondrial localization sensitivity decreased in the order: TMRM ≫ CHM2Xros = CMXros = MDR > MG. TMRM displayed the highest sensitivity to ΔΨ loss, while MitoTracker Green showed the lowest. The study concluded that TMRM is better suited for integrated analysis of ΔΨ and mitochondrial morphology than the tested MTs under conditions where ΔΨ is not substantially depolarized [1].

Highest Sensitivity to FCCP Depolarization

Head-to-head

TMRM ≫ CHM2Xros = CMXros = MDR > MG. TMRM displayed highest sensitivity to ΔΨ loss.

Preferred for detecting subtle ΔΨm decreases in early apoptosis or toxicity screens.

Primary human skin fibroblasts; epifluorescence microscopy; FCCP treatment.

Evidence Dimension	Sensitivity of mitochondrial probe localization to FCCP-induced ΔΨ depolarization
Target Compound Data	TMRM: highest sensitivity (≫ all tested MitoTracker dyes)
Comparator Or Baseline	CHM2Xros = CMXros = MDR: moderate sensitivity; MG (MitoTracker Green): lowest sensitivity
Quantified Difference	Sensitivity rank order: TMRM ≫ CHM2Xros = CMXros = MDR > MG
Conditions	Primary human skin fibroblasts; epifluorescence microscopy; FCCP (carbonyl cyanide-4-phenylhydrazone) treatment

Why This Matters

The highest FCCP sensitivity makes TMRM the probe of choice when detecting subtle or early ΔΨm decreases is critical—such as in early apoptosis detection, mitochondrial toxicity screening, or metabolic stress assays—where less sensitive probes may yield false negatives.

• [1] van der Stel, W., Chatzinikolaou, P., Raaijmakers, A., Vogels, L., Russel, F. G. M., Smeitink, J. A. M., Renkema, G. H., & Smeets, H. J. M. (2023). Performance of TMRM and Mitotrackers in mitochondrial morphofunctional analysis of primary human skin fibroblasts. Biochimica et Biophysica Acta (BBA) – Bioenergetics, 1864(4), 148996. DOI: 10.1016/j.bbabio.2023.148996 View Source

Superior Signal Stability in Repetitive 3D Imaging

A 2024 study evaluated TMRM, JC-1, and CMXRos for repetitive 3D confocal imaging of mitochondrial quantity, morphology, and membrane potential in living human mesoangioblasts. Using CLSM, JC-1 and CMXRos—but not TMRM—produced considerable background and inter-cell signal variation. Repetitive imaging of CMXRos and JC-1 demonstrated 1.5–2-fold variation in signal intensity between cells using CLSM. The slope of relative signal intensity upon repetitive CLSM imaging was lowest for TMRM (−0.03) compared to CMXRos (0.16). Upon SDCM imaging, slopes ranged from 0 (CMXRos) to −0.27 (JC-1 C1). The study concluded that TMRM outperformed JC-1 and CMXRos in repetitive 3D analysis of mitochondrial parameters [1].

Higher Signal Stability in 3D Imaging

Head-to-head

Slope −0.03 (TMRM) vs. 0.16 (CMXRos) in repetitive CLSM; minimal inter-cell variation.

Supports time-lapse and high-content screening with lower photobleaching drift.

Living human mesoangioblasts; CLSM and SDCM 3D imaging.

Evidence Dimension	Signal intensity slope during repetitive 3D confocal imaging
Target Compound Data	TMRM: slope −0.03 (CLSM); minimal background and inter-cell variation
Comparator Or Baseline	CMXRos: slope 0.16 (CLSM), 1.5–2× inter-cell variation; JC-1 C1: slope −0.27 (SDCM), considerable background from monomer
Quantified Difference	TMRM slope −0.03 vs. CMXRos 0.16 (CLSM); 0 vs. −0.27 (SDCM, CMXRos vs. JC-1 C1); TMRM most stable overall
Conditions	Living human mesoangioblasts; confocal laser scanning microscope (CLSM) and spinning disk confocal microscope (SDCM); 3D mitochondrial network imaging

Why This Matters

For time-lapse, longitudinal, or high-content screening experiments requiring repeated image acquisitions, TMRM's superior signal stability minimizes photobleaching-induced artifacts and inter-cell variability, directly improving data reproducibility and statistical power.

• [1] Ahmadian, S., Lindsey, P. J., Smeets, H. J. M., van Tienen, F. H. J., & Zandvoort, M. J. V. A. M. J. (2024). Spinning Disk Confocal Microscopy for Optimized and Quantified Live Imaging of 3D Mitochondrial Network. International Journal of Molecular Sciences, 25(9), 4819. DOI: 10.3390/ijms25094819 View Source

Faster Equilibration Kinetics

A comparative cuvette-based fluorometric study in primary cultured brain astrocytes demonstrated that TMRM exhibits a more rapid rate of membrane permeation than either JC-1 or Rhodamine 123. Because of its faster equilibration, TMRM more quickly reflected changes in ΔΨM in response to mitochondrial uncouplers (FCCP), respiratory inhibitors (azide), and oxidants (H₂O₂) [1]. The time courses of ΔΨM responses differed in a manner that correlated with expected permeation rate for each dye [2].

Faster Equilibration Kinetics

Head-to-head

TMRM permeated more rapidly than JC-1 or Rhodamine 123; quicker reflection of ΔΨm changes.

Enables real-time detection of transient depolarizations in acute challenge assays.

Primary cultured brain astrocytes; cuvette-based fluorometry with FCCP, azide, H₂O₂.

Evidence Dimension	Rate of dye permeation/equilibration and speed of reflecting ΔΨM changes
Target Compound Data	TMRM: most rapid permeation; fastest to reflect ΔΨM changes
Comparator Or Baseline	JC-1 and Rhodamine 123: slower permeation rates; slower to reflect ΔΨM changes (TMRM > JC-1 ≈ Rh123 in speed)
Quantified Difference	Qualitatively ranked by permeation rate; response time courses differed in dye-dependent manner correlating with permeation rate
Conditions	Primary cultured brain astrocytes; cuvette-based fluorometric assay; FCCP, azide, and H₂O₂ challenges

Why This Matters

Faster equilibration is critical for acute pharmacological challenge experiments and high-throughput screening where rapid, real-time detection of ΔΨm changes is required; slower dyes may miss transient depolarization events or delay the observable response.

• [1] Feeney, C. J., Pennefather, P. S., & Gyulkhandanyan, A. V. (2003). A cuvette-based fluorometric analysis of mitochondrial membrane potential measured in cultured astrocyte monolayers. Journal of Neuroscience Methods, 125(1–2), 13–25. DOI: 10.1016/S0165-0270(03)00027-X View Source
• [2] Feeney et al. (2003). Because of its more rapid rate of permeation, TMRM is shown to more quickly reflect changes in ΔψM in cultured brain astrocytes than either JC-1 or Rh123. View Source

Robust ΔΨm Measurement in Spermatozoa

In a validation study for human sperm ΔΨm assessment, TMRM was directly compared to JC-1—the widely used standard for sperm mitochondrial analysis. TMRM accurately detected sperm populations with high or low ΔΨm and, critically, was able to measure sperm ΔΨm under experimental conditions in which JC-1 had previously presented difficulties. A positive correlation was confirmed between TMRM and JC-1 ΔΨm measurements, validating TMRM's accuracy while demonstrating its superior robustness in a challenging sample type where JC-1 performance is compromised [1].

ΔΨm Measurement in Spermatozoa vs. JC-1

Head-to-head

TMRM successfully measured ΔΨm in human sperm under conditions where JC-1 presented difficulties; positive correlation with JC-1 confirmed accuracy.

Offers a more robust alternative in challenging sample types without dual-emission complexity.

Human spermatozoa; flow cytometry; validated against JC-1.

Evidence Dimension	Ability to measure ΔΨm in human spermatozoa under conditions problematic for JC-1
Target Compound Data	TMRM: successfully measured ΔΨm; accurately discriminated high vs. low ΔΨm populations; positive correlation with semen quality parameters
Comparator Or Baseline	JC-1: presented difficulties under the same experimental conditions; positive correlation with TMRM measurements confirmed accuracy
Quantified Difference	Qualitative: TMRM succeeded where JC-1 failed; positive correlation between TMRM and JC-1 measurements validated equivalence of accuracy
Conditions	Human spermatozoa; flow cytometry; experimental conditions in which JC-1 had previously shown limitations

Why This Matters

For clinical andrology laboratories, reproductive toxicology studies, or fertility research, TMRM provides a more robust alternative to JC-1 that maintains quantitative accuracy while overcoming JC-1's documented limitations in sperm samples, reducing assay failure rates.

• [1] Uribe, P., Villegas, J. V., Boguen, R., Treulen, F., Sánchez, R., & Felmer, R. (2017). Use of the fluorescent dye tetramethylrhodamine methyl ester perchlorate for mitochondrial membrane potential assessment in human spermatozoa. Andrologia, 49(9), e12753. DOI: 10.1111/and.12753 View Source

TMRM Application Scenarios

Absolute Quantitative ΔΨm Measurement

TMRM is the probe of choice for researchers needing to measure absolute mitochondrial membrane potential in millivolts (rather than arbitrary fluorescence units). Gerencser et al. (2012) developed a purely fluorescence-based quantitative assay using TMRM that measures absolute ΔΨM values—reporting −139 mV at rest in cultured rat cortical neurons, regulated between −108 mV and −158 mV—with a standard error of less than 11 mV [1]. This capability is enabled by TMRM's low membrane binding, minimal respiratory inhibition, and Nernstian behavior, which together allow accurate deconvolution of plasma membrane potential (ΔΨP) and mitochondrial membrane potential (ΔΨM) from fluorescence intensities [2]. TMRE can also be used for Nernstian measurements, but its higher membrane binding necessitates more complex correction factors .

Longitudinal Live-Cell Imaging

For high-content screening (HCS), time-lapse, or 3D confocal microscopy protocols requiring multiple image acquisitions from the same field, TMRM provides the lowest signal intensity drift among commonly used mitochondrial probes. The Ahmadian et al. (2024) study demonstrated that TMRM's signal slope during repetitive CLSM imaging (−0.03) was substantially more stable than CMXRos (0.16), while JC-1 exhibited 1.5–2-fold inter-cell variation [1]. Paired with the evidence that TMRM, at low nanomolar concentrations (1–30 nM in non-quenching mode), does not suppress mitochondrial respiration [2], TMRM enables extended live-cell experiments without accumulating phototoxicity or metabolic artifacts.

Early Depolarization Detection for Apoptosis & Toxicity

TMRM's highest sensitivity to FCCP-induced ΔΨ depolarization (TMRM ≫ all tested MitoTracker dyes, including CMXRos, CMH2Xros, MDR, and MG) makes it the preferred probe for detecting subtle or early ΔΨm decreases in apoptosis research, mitochondrial toxicity screening, and drug safety pharmacology [1]. In quenching mode (>50–100 nM), TMRM provides a fluorescence increase upon depolarization (unquenching), offering an additional signal amplification mechanism for detecting small ΔΨm changes [2]. This sensitivity advantage is particularly relevant for in vitro mitochondrial toxicity assays required by regulatory guidelines, where false negatives can undermine compound safety assessment.

ΔΨm Assessment in Challenging Sample Types

TMRM has been validated in human spermatozoa as a robust alternative to JC-1, succeeding under experimental conditions where JC-1 presents difficulties [1]. The probe's utility extends to primary human skin fibroblasts, where it enables integrated analysis of ΔΨ and mitochondrial morphology—outperforming MitoTracker dyes for combined morphofunctional assessment [2]. These validations support TMRM's selection for clinical andrology, fertility research, and studies using primary cell types where dye performance can be inconsistent. For laboratories equipped with flow cytometry, TMRM provides a simple, time-effective method that is easy to implement without the dual-emission ratiometric complexity required by JC-1 .

Application

Selection Property

Validation Focus

Absolute ΔΨm Quantification (mV)

Low membrane binding & minimal ETC inhibition

Nernstian calibration workflow; plasma membrane potential deconvolution

Longitudinal Live-Cell Imaging

Low photobleaching drift & inter-cell signal variation

Repetitive 3D confocal/screening stability; non-quenching mode (1–30 nM)

Early Depolarization Detection

Highest reported sensitivity to FCCP-induced ΔΨm loss

Quenching/unquenching mode; apoptosis & mitochondrial toxicity screening

Challenging Sample Types

Robust performance in spermatozoa & primary cells where JC-1 limited

Flow cytometry compatibility; single-emission simplicity

• [1] Gerencser, A. A., Chinopoulos, C., Birket, M. J., Jastroch, M., Vitelli, C., Nicholls, D. G., & Brand, M. D. (2012). Quantitative measurement of mitochondrial membrane potential in cultured cells: calcium-induced de- and hyperpolarization of neuronal mitochondria. The Journal of Physiology, 590(12), 2845–2871. DOI: 10.1113/jphysiol.2012.228387 View Source
• [2] Scaduto, R. C., & Grotyohann, L. W. (1999). Measurement of mitochondrial membrane potential using fluorescent rhodamine derivatives. Biophysical Journal, 76(1), 469–477. DOI: 10.1016/S0006-3495(99)77214-0 View Source